Cas no 2098047-18-6 (tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2098047-18-6
• MF: C₁₄H₁₉N₃O₃
• MW: 277.318963289261
• MDL: MFCD30179784
• CID: 5564047
• PubChem ID: 121605667
• Update Time: 2025-06-12

tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,6-dicarboxylic acid, 2,3-dihydro-, 1-(1,1-dimethylethyl) ester, 6-hydrazide (ACI)
• tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD30179784
• Inchi： 1S/C14H19N3O3/c1-14(2,3)20-13(19)17-7-6-9-4-5-10(8-11(9)17)12(18)16-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,18)
• InChI Key： TWNMAHFHNFJBRN-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2C1=CC(C(NN)=O)=CC=2)OC(C)(C)C

Additional information on tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate

Research Update on tert-Butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2098047-18-6)

The compound tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate (CAS: 2098047-18-6) has recently gained attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various disease pathways.

Structural analysis reveals that this indole-based compound features both a hydrazinecarboxamide moiety and a tert-butyl carbamate protecting group, making it particularly useful for further functionalization. The presence of these reactive groups allows for efficient derivatization, which has been exploited in several synthetic routes for creating diverse molecular scaffolds with potential pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a crucial building block in the synthesis of novel c-Met kinase inhibitors. The study demonstrated that derivatives obtained from 2098047-18-6 showed promising inhibitory activity against c-Met with IC50 values in the nanomolar range, suggesting potential applications in cancer therapy, particularly for tumors with dysregulated c-Met signaling pathways.

Another significant application was reported in a recent ACS Medicinal Chemistry Letters article, where the compound served as a precursor for the development of selective histone deacetylase (HDAC) inhibitors. The research team successfully incorporated the indole-hydrazide scaffold into their lead compounds, achieving improved selectivity for HDAC6 over other HDAC isoforms, which could be valuable for treating neurodegenerative diseases and certain cancers.

From a synthetic chemistry perspective, several improved preparation methods for 2098047-18-6 have been published in the past year. A notable advancement came from Organic Process Research & Development, where researchers developed a more efficient and scalable synthetic route with reduced environmental impact, achieving an overall yield of 78% while minimizing hazardous byproducts.

The compound's stability and storage conditions have also been investigated. Recent stability studies indicate that when stored under inert atmosphere at -20°C, tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate maintains its chemical integrity for extended periods, making it practical for pharmaceutical development processes.

Looking forward, the unique structural features of this compound continue to inspire new research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development and as a component in covalent inhibitor design. These emerging applications highlight the compound's ongoing relevance in modern drug discovery approaches.

In conclusion, tert-butyl 6-(hydrazinecarbonyl)-2,3-dihydro-1H-indole-1-carboxylate (2098047-18-6) remains a valuable synthetic intermediate with diverse applications in medicinal chemistry. The recent studies demonstrate its utility in developing targeted therapies and underscore the importance of this scaffold in contemporary drug discovery efforts.